cis-3-Oxabicyclo[3.1.0]hexane-6-methanol
Overview
Description
Scientific Research Applications
Enantioselective Rearrangement in Synthesis
A significant application of cis-3-Oxabicyclo[3.1.0]hexane-6-methanol is in the synthesis of enantiomeric compounds. For instance, it was used in the highly enantioselective rearrangement to produce cis-4-(hydroxymethyl)cyclopent-2-ene-1-ols, a critical step in the synthesis of carbocyclic nucleosides (Hodgson, Witherington, & Moloney, 1994). This method leverages the internal alkoxide effect for achieving high enantioselectivity.
Synthesis of Carbocyclic Nucleosides
Another research application is in the regio- and stereo-specific synthesis of carbocyclic nucleosides. A method was developed to synthesize cis-(±)-3-acetoxy-5-(acetoxymethyl)cyclopentene, a precursor for the synthesis of carbovir, a carbocyclic nucleoside. This process involves a highly enantioselective rearrangement of this compound (Hodgson, Witherington, & Moloney, 1994).
Application in Gametocide Synthesis
This compound has also been explored in the synthesis of gametocides for cereals. Specifically, it was used in the synthesis of 3-azabicyclo[3.1.0]-hexane-2-garboxylig acids, which are potent male gametocides for crops like wheat and barley (Day et al., 1983).
Transformation into Tetrahydrofuran Derivatives
It serves as a starting product for the synthesis of cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones, which can be converted into methyl cis-3-aminotetrahydrofuran-2-carboxylates. This transformation is crucial in drug design, offering a pathway to synthesize novel compounds (Mollet, D’hooghe, & Kimpe, 2012).
Photochemical Applications
This compound has been studied in photochemistry, particularly in the formation of intermediates and products through photo-induced reactions. This includes the study of arylcyclopropane photochemistry, where this compound plays a role in the formation of ketens and esters (Noort & Cerfontain, 1979).
properties
IUPAC Name |
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-6-yl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O2/c7-1-4-5-2-8-3-6(4)5/h4-7H,1-3H2/t4?,5-,6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUSRDACVJSHHNA-GOHHTPAQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C2CO)CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@@H](C2CO)CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
135577-15-0 | |
Record name | Trans-3-oxabicyclo[3.1.0]hexan-6-yl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.